Cas no 1807359-83-6 (2-Methyl-6-(2-oxopropyl)cinnamic acid)

• Product Name: 2-Methyl-6-(2-oxopropyl)cinnamic acid
• CAS No: 1807359-83-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5000963
• Update Time: 2025-06-13

2-Methyl-6-(2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(2-oxopropyl)cinnamic acid

• Inchi： 1S/C13H14O3/c1-9-4-3-5-11(8-10(2)14)12(9)6-7-13(15)16/h3-7H,8H2,1-2H3,(H,15,16)/b7-6+
• InChI Key： FGCRELUECVFFOE-VOTSOKGWSA-N
• SMILES： O=C(C)CC1C=CC=C(C)C=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-6-(2-oxopropyl)cinnamic acid

Recent Advances in the Study of 2-Methyl-6-(2-oxopropyl)cinnamic Acid (CAS: 1807359-83-6)

2-Methyl-6-(2-oxopropyl)cinnamic acid (CAS: 1807359-83-6) is a synthetic cinnamic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

The synthesis of 2-Methyl-6-(2-oxopropyl)cinnamic acid has been a subject of intense research, with several innovative approaches being developed to improve yield and purity. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the efficient synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only enhanced the overall yield but also reduced the formation of by-products, making it a more sustainable and scalable option for industrial applications. The study also highlighted the importance of optimizing reaction conditions, such as temperature and solvent choice, to achieve the desired stereochemistry and functional group compatibility.

In terms of pharmacological activity, 2-Methyl-6-(2-oxopropyl)cinnamic acid has exhibited potent anti-inflammatory effects in preclinical models. A study conducted by researchers at the University of California, San Francisco (UCSF) revealed that this compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's ability to selectively target inflammatory pathways without causing significant cytotoxicity makes it an attractive candidate for further development.

Another area of interest is the anticancer potential of 2-Methyl-6-(2-oxopropyl)cinnamic acid. Recent in vitro and in vivo studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. A 2023 study published in Cancer Research reported that this compound acts as a potent inhibitor of the PI3K/Akt/mTOR pathway, a critical signaling cascade involved in cell proliferation and survival. The study also highlighted the compound's synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment. However, further research is needed to evaluate its safety profile and efficacy in clinical settings.

In addition to its anti-inflammatory and anticancer properties, 2-Methyl-6-(2-oxopropyl)cinnamic acid has also shown promise as an antimicrobial agent. A recent study published in Antimicrobial Agents and Chemotherapy (2023) investigated its activity against a panel of multidrug-resistant bacterial strains. The results indicated that the compound exhibited broad-spectrum antibacterial activity, particularly against Gram-positive bacteria, such as Staphylococcus aureus and Enterococcus faecalis. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell lysis and death. These findings underscore its potential as a novel antimicrobial agent in the face of rising antibiotic resistance.

Despite these promising findings, several challenges remain in the development of 2-Methyl-6-(2-oxopropyl)cinnamic acid as a therapeutic agent. One of the primary concerns is its pharmacokinetic profile, including bioavailability and metabolic stability. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2023) revealed that the compound undergoes rapid hepatic metabolism, leading to a short half-life in vivo. To address this issue, researchers are exploring various formulation strategies, such as nanoparticle-based delivery systems, to enhance its stability and bioavailability. Additionally, further toxicological studies are needed to ensure its safety for human use.

In conclusion, 2-Methyl-6-(2-oxopropyl)cinnamic acid (CAS: 1807359-83-6) represents a promising candidate for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial therapies. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic studies have provided valuable insights into its potential. However, further research is required to overcome existing challenges and translate these findings into clinical applications. The continued exploration of this compound holds great promise for the development of novel and effective therapeutic agents in the field of chemical biology and medicinal chemistry.